Cas no 55417-50-0 (2-Cyano-3-(3,4-dichloro-phenyl)-acrylic Acid ethyl ester)
55417-50-0 structure
Product Name:2-Cyano-3-(3,4-dichloro-phenyl)-acrylic Acid ethyl ester
CAS No:55417-50-0
MF:C12H9Cl2NO2
MW:270.111361265183
CID:367808
PubChem ID:5715115
Update Time:2025-04-19
2-Cyano-3-(3,4-dichloro-phenyl)-acrylic Acid ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid,2-cyano-3-(3,4-dichlorophenyl)-, ethyl ester
- ethyl 2-cyano-3-(3,4-dichlorophenyl)acrylate
- ethyl 2-cyano-3-(3,4-dichlorophenyl)prop-2-enoate
- ethyl (2E)-2-cyano-3-(3,4-dichlorophenyl)prop-2-enoate
- ethyl (2Z)-2-cyano-3-(3,4-dichlorophenyl)prop-2-enoate
- 2-Cyano-3-(3,4-dichloro-phenyl)-acrylic acid ethyl ester
- 55417-50-0
- ethyl (E)-2-cyano-3-(3,4-dichlorophenyl)prop-2-enoate
- CCG-237677
- NSC 121837
- SCHEMBL15082797
- BAGNYLHFEFULOF-WEVVVXLNSA-N
- ethyl (2E)-3-(3,4-dichlorophenyl)-2-cyanoprop-2-enoate
- MFCD00087072
- AS-5975
- EINECS 259-629-6
- 2-cyano-3-(3,4-dichlorophenyl)-acrylic acid ethyl ester
- 2-Cyano-3-(3,4-dichloro-phenyl)-acrylic Acid ethyl ester
-
- Inchi: 1S/C12H9Cl2NO2/c1-2-17-12(16)9(7-15)5-8-3-4-10(13)11(14)6-8/h3-6H,2H2,1H3/b9-5+
- InChI Key: BAGNYLHFEFULOF-WEVVVXLNSA-N
- SMILES: ClC1=C(C=CC(/C=C(\C#N)/C(=O)OCC)=C1)Cl
Computed Properties
- Exact Mass: 269.00117
- Monoisotopic Mass: 269.001
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 359
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 50.1A^2
Experimental Properties
- Density: 1.347
- Boiling Point: 404.2°C at 760 mmHg
- Flash Point: 198.2°C
- Refractive Index: 1.586
- PSA: 50.09
- LogP: 3.46348
2-Cyano-3-(3,4-dichloro-phenyl)-acrylic Acid ethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C999360-10mg |
2-Cyano-3-(3,4-dichloro-phenyl)-acrylic Acid ethyl ester |
55417-50-0 | 10mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C999360-50mg |
2-Cyano-3-(3,4-dichloro-phenyl)-acrylic Acid ethyl ester |
55417-50-0 | 50mg |
$ 135.00 | 2022-06-06 | ||
| TRC | C999360-100mg |
2-Cyano-3-(3,4-dichloro-phenyl)-acrylic Acid ethyl ester |
55417-50-0 | 100mg |
$ 210.00 | 2022-06-06 | ||
| Apollo Scientific | OR346344-1g |
2-Cyano-3-(3,4-dichloro-phenyl)-acrylic acid ethyl ester |
55417-50-0 | 1g |
£254.00 | 2025-02-19 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1524245-1g |
Ethyl (Z)-2-cyano-3-(3,4-dichlorophenyl)acrylate |
55417-50-0 | 98% | 1g |
¥6234.00 | 2024-05-09 | |
| Apollo Scientific | OR346344-5g |
2-Cyano-3-(3,4-dichloro-phenyl)-acrylic acid ethyl ester |
55417-50-0 | 5g |
£874.00 | 2025-02-19 | ||
| Apollo Scientific | OR346344-10g |
2-Cyano-3-(3,4-dichloro-phenyl)-acrylic acid ethyl ester |
55417-50-0 | 10g |
£1567.00 | 2025-02-19 |
2-Cyano-3-(3,4-dichloro-phenyl)-acrylic Acid ethyl ester Related Literature
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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